(Z)-2-((2-(2-ethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetonitrile

• IUPAC Name: 2-[[(2Z)-2-[(2-ethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetonitrile
• InChI: InChI=1S/C19H15NO4/c1-2-22-16-6-4-3-5-13(16)11-18-19(21)15-8-7-14(23-10-9-20)12-17(15)24-18/h3-8,11-12H,2,10H2,1H3/b18-11-
• InChI Key: MUTSCPOGNOJWPC-WQRHYEAKSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C=C2C(=O)C3=C(O2)C=C(C=C3)OCC#N
• Isomeric SMILES: CCOC1=CC=CC=C1/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC#N
• Molecular Formula: C19H15NO4
• Molecular Weight: 321.3 g/mol

Description

Synthesis Analysis

Synthesis of benzofuran derivatives, such as the one , often involves novel methodologies that include ring closure reactions and the use of specific catalysts. For instance, the selective cleavage of p-methoxybenzyl ethers using zirconium(IV) chloride in acetonitrile has been demonstrated as a highly efficient method, which could be relevant for the synthesis of complex benzofuran derivatives by enabling the unmasking of protected groups in the molecule (Sharma, G., Reddy, C. G., & Krishna, P., 2003).

Molecular Structure Analysis

X-ray crystallography is often employed to determine the molecular structure of benzofuran derivatives. For example, the spatial structure of related compounds has been determined, providing insights into their molecular geometry, which is crucial for understanding the reactivity and properties of the molecule (Jiang, Z.-J., Liu, J.-T., Lv, H.-S., & Zhao, B., 2012).

Chemical Reactions and Properties

The chemical reactivity of benzofuran derivatives involves a variety of reactions, including condensation processes that can lead to novel classes of compounds. For instance, amino(3-oxo-2,3-dihydro-1H-isoindol-1-ylidene)acetonitriles have been synthesized through an unexpected three-component condensation, highlighting the complex reactivity patterns these molecules can exhibit (Opatz, T., & Ferenc, D., 2004).